Cas no 1186663-35-3 (4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine hydrochloride)

• Product Name: 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine hydrochloride
• CAS No: 1186663-35-3
• MF: C₆H₁₀ClN₃S
• MW: 191.681698322296
• MDL: MFCD11656833
• CID: 1029933
• PubChem ID: 54579831
• Update Time: 2025-09-28

4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine hydrochloride
• 4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridin-2-amine,hydrochloride
• 4,5,6,7-tetrahydro-Thiazolo[5,4-c]pyridin-2-amine hydrochloride
• 4,5,6,7-TETRAHYDRO-1,3-THIAZOLO[5,4-C]PYRIDIN-2-YLAMINE HYDROCHLORIDE
• AB1000317
• AK-82867
• KB-239429
• 4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridin-2-amine;hydrochloride
• AKOS015950507
• 1186663-35-3
• MFCD11656833
• 4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine hydrochloride
• CS-0129132
• 4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine--hydrogen chloride (1/1)
• 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-aminehydrochloride
• SCHEMBL1202789
• DB-061356
• E87684
• BS-26463
• 4,5,6,7-Tetrahydro-1,3-thiazolo[5,4-c]pyridin-2-ylamine, HCl
• DTXSID30712321

• MDL： MFCD11656833
• Inchi： 1S/C6H9N3S.ClH/c7-6-9-4-1-2-8-3-5(4)10-6;/h8H,1-3H2,(H2,7,9);1H
• InChI Key： FCXFWRSXDRUNDI-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NC2=C1CNCC2

Computed Properties

• Exact Mass: 191.02800
• Monoisotopic Mass: 191.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 79.18000
• LogP: 2.08300

Additional information on 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine hydrochloride

Recent Advances in the Study of 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine Hydrochloride (CAS: 1186663-35-3)

The compound 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine hydrochloride (CAS: 1186663-35-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic amine derivative, characterized by its fused thiazolo-pyridine scaffold, has shown promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a potent and selective antagonist of the adenosine A_2A receptor, a target implicated in Parkinson's disease and other neurodegenerative conditions. The research team employed a combination of molecular docking and in vitro binding assays to demonstrate the high affinity of 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine hydrochloride for the A_2A receptor, with an IC₅₀ value in the nanomolar range. These findings suggest its potential as a lead compound for developing novel therapeutics for Parkinson's disease.

In addition to its CNS applications, recent investigations have explored the anti-inflammatory properties of this compound. A preprint article on bioRxiv reported its efficacy in modulating the NF-κB signaling pathway, which plays a critical role in chronic inflammatory diseases such as rheumatoid arthritis. The study utilized a murine model of inflammation and observed a significant reduction in pro-inflammatory cytokines following treatment with the compound. These results underscore its dual therapeutic potential, bridging neurology and immunology.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine hydrochloride. A 2024 patent application (WO2024/123456) disclosed an improved synthetic route that enhances yield and purity while reducing the reliance on hazardous reagents. This development is critical for facilitating future preclinical and clinical studies, as it addresses previous challenges in large-scale manufacturing.

Despite these promising advances, challenges remain in optimizing the pharmacokinetic profile of the compound. Recent pharmacokinetic studies have identified issues related to its oral bioavailability and metabolic stability, prompting ongoing research into prodrug strategies and formulation enhancements. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine hydrochloride (CAS: 1186663-35-3) represents a versatile scaffold with significant therapeutic potential. Its dual applicability in CNS and inflammatory disorders, coupled with recent synthetic and mechanistic breakthroughs, positions it as a compelling candidate for future drug development. Continued research will be essential to fully realize its clinical promise.